1-(3-chlorobenzyl)-4-[(1-ethyl-3-piperidinyl)methyl]piperazine

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-4-[(1-ethylpiperidin-3-yl)methyl]piperazine
• InChI: InChI=1S/C19H30ClN3/c1-2-21-8-4-6-18(15-21)16-23-11-9-22(10-12-23)14-17-5-3-7-19(20)13-17/h3,5,7,13,18H,2,4,6,8-12,14-16H2,1H3
• InChI Key: ORXMEANPXGQKLC-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCC(C1)CN2CCN(CC2)CC3=CC(=CC=C3)Cl
• Molecular Formula: C19H30ClN3
• Molecular Weight: 335.9 g/mol

Description

1-(3-chlorobenzyl)-4-[(1-ethyl-3-piperidinyl)methyl]piperazine is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is also known as Trazodone, which is a widely used antidepressant medication. However,

Mechanism of Action

1-(3-chlorobenzyl)-4-[(1-ethyl-3-piperidinyl)methyl]piperazine acts as a serotonin antagonist and reuptake inhibitor (SARI). It works by blocking the serotonin receptors in the brain, which helps to increase the levels of serotonin. This increase in serotonin levels helps to improve mood and reduce anxiety.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects. It has been observed to increase the levels of norepinephrine, dopamine, and acetylcholine in the brain, which helps to improve cognitive function. It has also been shown to have anti-inflammatory and antioxidant properties, which makes it a potential therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

1-(3-chlorobenzyl)-4-[(1-ethyl-3-piperidinyl)methyl]piperazine has several advantages and limitations for lab experiments. One of the significant advantages is that it is readily available and easy to synthesize. It is also relatively stable and has a long shelf-life. However, one of the limitations is that it can be challenging to work with due to its high toxicity levels. It also requires specialized equipment and handling procedures to ensure safety.

Future Directions

There are several potential future directions for research involving 1-(3-chlorobenzyl)-4-[(1-ethyl-3-piperidinyl)methyl]piperazine. Some of the significant future directions include:
1. Investigating the potential therapeutic applications of this compound in various diseases such as Alzheimer's disease, Parkinson's disease, and cancer.
2. Studying the effects of this compound on different neurotransmitter systems to better understand its mechanism of action.
3. Developing new synthesis methods to improve the yield and purity of this compound.
4. Investigating the potential use of this compound as a tool for studying the molecular mechanisms of various diseases.
Conclusion:
In conclusion, this compound is a chemical compound that has significant potential for scientific research applications. Its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been discussed in this paper. Further research in this area could lead to the development of new therapeutic agents for various diseases and a better understanding of the molecular mechanisms involved in these diseases.

Synthesis Methods

The synthesis of 1-(3-chlorobenzyl)-4-[(1-ethyl-3-piperidinyl)methyl]piperazine involves the reaction of 3-chlorobenzyl chloride with 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide and piperazine in the presence of a suitable solvent. The reaction is carried out under reflux conditions for a specific period, and the resulting product is purified using standard techniques.

Scientific Research Applications

1-(3-chlorobenzyl)-4-[(1-ethyl-3-piperidinyl)methyl]piperazine has been extensively studied for its potential applications in various scientific research fields. Some of the significant research applications are discussed below: